Cas no 2229111-87-7 (5-(dimethylamino)furan-2-sulfonyl fluoride)

• Product Name: 5-(dimethylamino)furan-2-sulfonyl fluoride
• CAS No: 2229111-87-7
• MF: C₆H₈FNO₃S
• MW: 193.19602394104
• CID: 6352468
• PubChem ID: 165714838
• Update Time: 2025-05-20

5-(dimethylamino)furan-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylamino)furan-2-sulfonyl fluoride
• EN300-2002922
• 2229111-87-7

• Inchi： 1S/C6H8FNO3S/c1-8(2)5-3-4-6(11-5)12(7,9)10/h3-4H,1-2H3
• InChI Key： OPVYTRVQAPUEEW-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N(C)C)O1)(=O)(=O)F

Computed Properties

• Exact Mass: 193.02089245g/mol
• Monoisotopic Mass: 193.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.9Ų

Additional information on 5-(dimethylamino)furan-2-sulfonyl fluoride

Comprehensive Overview of 5-(Dimethylamino)furan-2-sulfonyl Fluoride (CAS No. 2229111-87-7)

5-(Dimethylamino)furan-2-sulfonyl fluoride (CAS No. 2229111-87-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the field of organic chemistry and medicinal research. This compound, characterized by its unique furan ring and dimethylamino group, serves as a versatile building block for synthesizing more complex molecules. Its sulfonyl fluoride moiety makes it particularly valuable in click chemistry and bioconjugation applications, which are currently hot topics in drug discovery and materials science.

The chemical structure of 5-(dimethylamino)furan-2-sulfonyl fluoride features a furan core substituted with a dimethylamino group at the 5-position and a sulfonyl fluoride group at the 2-position. This arrangement imparts both electron-donating and electron-withdrawing properties, making it a fascinating subject for researchers exploring structure-activity relationships (SAR). The compound's reactivity is further enhanced by the fluorine atom, which is a key player in modern fluorination strategies and proteomics studies.

One of the most compelling applications of 5-(dimethylamino)furan-2-sulfonyl fluoride lies in its role as a chemical probe. Researchers are increasingly using this compound to study enzyme inhibition and protein labeling, areas that are critical for understanding disease mechanisms. The sulfonyl fluoride group reacts selectively with serine residues in proteins, making it a valuable tool for activity-based protein profiling (ABPP). This application aligns with the growing interest in precision medicine and targeted therapies, which dominate current biomedical research trends.

In addition to its biological applications, 5-(dimethylamino)furan-2-sulfonyl fluoride is also explored in material science. Its ability to form stable covalent bonds with various substrates makes it a candidate for modifying polymer surfaces and creating functional materials. For instance, it can be used to introduce fluorine-containing groups into polymers, enhancing their hydrophobicity and chemical resistance. These properties are highly sought after in industries such as coatings, adhesives, and electronics.

The synthesis of 5-(dimethylamino)furan-2-sulfonyl fluoride typically involves the sulfonylation of 5-(dimethylamino)furan followed by fluorination. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for producing this compound, addressing the increasing demand for sustainable chemical processes. Researchers are also investigating catalytic approaches to improve yield and reduce waste, which is a key focus in modern industrial chemistry.

From a commercial perspective, 5-(dimethylamino)furan-2-sulfonyl fluoride is gaining traction in the pharmaceutical and biotechnology sectors. Its utility in drug development and diagnostic tools has spurred interest from major life science companies. Market analysts predict steady growth in demand for this compound, driven by its expanding applications and the overall growth of the chemical research tools market. Companies specializing in fine chemicals and custom synthesis are actively stocking this product to meet researcher needs.

Safety and handling of 5-(dimethylamino)furan-2-sulfonyl fluoride require standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) such as gloves and goggles should be used when handling the compound. Storage recommendations typically include keeping it in a cool, dry place away from moisture and strong bases, which could degrade the sulfonyl fluoride group. These guidelines align with general chemical safety protocols that are emphasized in research institutions worldwide.

Looking ahead, the future of 5-(dimethylamino)furan-2-sulfonyl fluoride appears promising. As chemical biology continues to evolve, this compound is likely to find new applications in drug discovery and diagnostics. Its compatibility with high-throughput screening methods and bioorthogonal chemistry makes it particularly valuable for modern research workflows. Furthermore, the ongoing development of fluorine-containing drugs suggests that sulfonyl fluorides like this one will remain important in medicinal chemistry for years to come.

For researchers seeking reliable sources of 5-(dimethylamino)furan-2-sulfonyl fluoride, several chemical suppliers offer this compound with varying levels of purity. It's advisable to verify the certificate of analysis (CoA) and spectroscopic data (NMR, MS) when purchasing, as these ensure the quality and identity of the material. Some suppliers also provide custom synthesis services for derivatives of this compound, which can be valuable for specialized research projects. As with any research chemical, proper documentation and inventory management are essential for tracking usage and maintaining research integrity.